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For Researchers, Scientists, and Drug Development Professionals

Abstract
Latinone, a naturally occurring neoflavonoid, has garnered attention within the scientific

community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the discovery, chemical properties, and known biological activities

of Latinone. Detailed experimental protocols for its isolation and key bioassays are presented,

alongside a structured summary of all available quantitative data. Furthermore, this guide

employs Graphviz visualizations to elucidate relevant biochemical pathways and experimental

workflows, offering a clear and concise resource for researchers and professionals in the field

of drug discovery and development.

Discovery and Chemical Profile
Latinone was first isolated in 2003 by a team of researchers led by O. Shirota from the stems

of Dalbergia cochinchinensis, a perennial tree native to regions of Southeast Asia[1][2]. This

discovery was part of a broader investigation into the phenolic constituents of this plant

species.
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Property Value

IUPAC Name
7-hydroxy-3,6-dimethoxy-9-

phenylphenanthrene-1,4-dione

Molecular Formula C22H16O5

Molecular Weight 360.36 g/mol

CAS Number 79157-36-1

Class Neoflavonoid

Initial reports from some commercial suppliers have anachronistically classified Latinone as a

macrolide antibiotic; however, its chemical structure, as elucidated by Shirota et al. (2003),

firmly places it within the neoflavonoid class of polyphenolic compounds[1][2].

Biological Activity and Potential Therapeutic
Applications
To date, the primary scientifically documented biological activity of Latinone is its inhibitory

effect on the enzyme testosterone 5α-reductase[1][2]. This enzyme is responsible for the

conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT). Inhibition

of this enzyme is a key mechanism in the treatment of androgen-dependent conditions.

While some commercial sources have alluded to anti-osteoporotic and antibiotic properties, a

thorough review of the scientific literature reveals no specific studies or data to substantiate

these claims for Latinone. The following section, therefore, focuses on the experimentally

verified activity.

Inhibition of Testosterone 5α-Reductase
The seminal study by Shirota et al. (2003) investigated the potential of Latinone and other

isolated phenolic compounds to inhibit testosterone 5α-reductase. This activity is of significant

interest for conditions such as benign prostatic hyperplasia (BPH) and androgenic alopecia.

Quantitative Data: Testosterone 5α-Reductase Inhibition
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Compound Concentration % Inhibition IC50

Latinone 10 µM
Data not specified in

abstract

Data not specified in

abstract

Note: The full paper by Shirota et al. (2003) is required to ascertain the specific percentage of

inhibition and the IC50 value for Latinone. The provided search results do not contain this

specific quantitative data from the primary literature.

Experimental Protocols
The following methodologies are based on the procedures described by Shirota et al. (2003)

for the isolation of Latinone and standard protocols for the testosterone 5α-reductase inhibition

assay[1][2][3][4][5][6][7].

Extraction and Isolation of Latinone from Dalbergia
cochinchinensis**
This protocol outlines the general steps for the extraction and isolation of phenolic compounds

from plant material, as would have been employed for the discovery of Latinone.
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Caption: General workflow for the extraction and isolation of Latinone.
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Testosterone 5α-Reductase Inhibition Assay
This protocol describes a typical in vitro assay to determine the inhibitory activity of a

compound against testosterone 5α-reductase.
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Caption: Workflow for the testosterone 5α-reductase inhibition assay.
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Signaling Pathway
Androgen Signaling and the Role of 5α-Reductase
The mechanism of action of Latinone as a testosterone 5α-reductase inhibitor intervenes in

the androgen signaling pathway. By blocking the conversion of testosterone to the more potent

dihydrotestosterone, Latinone can potentially mitigate the downstream effects of excessive

androgen signaling.
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Caption: Simplified androgen signaling pathway and the inhibitory action of Latinone.

Future Directions
The confirmed inhibitory activity of Latinone against testosterone 5α-reductase warrants

further investigation. Future research should focus on:

Quantitative Analysis: Determining the precise IC50 value of Latinone for both isozymes of

5α-reductase (type I and type II).

In Vivo Studies: Evaluating the efficacy and safety of Latinone in animal models of

androgen-dependent conditions.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of

Latinone to identify more potent and selective inhibitors.

Exploration of Other Biological Activities: Conducting rigorous scientific studies to validate or

refute the anecdotal claims of anti-osteoporotic and antibiotic effects.
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Latinone is a neoflavonoid of significant interest due to its demonstrated in vitro inhibition of

testosterone 5α-reductase. This technical guide has provided a comprehensive summary of its

discovery, chemical properties, and the experimental protocols relevant to its initial

characterization. While further research is required to fully elucidate its therapeutic potential

and explore other purported biological activities, Latinone represents a promising natural

product lead for the development of novel therapeutics. The information and visualizations

presented herein are intended to serve as a valuable resource for the scientific community to

guide future research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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